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Compound of Interest

Compound Name: Heptyl crotonate

Cat. No.: B093458 Get Quote

Disclaimer: Comprehensive safety and toxicological data for heptyl crotonate are not readily

available in publicly accessible Safety Data Sheets (SDS). This guide summarizes the existing

physical and chemical data and provides general safety protocols for handling chemicals with

unknown hazards. Researchers, scientists, and drug development professionals are advised to

conduct a thorough risk assessment before handling this compound.

Introduction
Heptyl crotonate (CAS No. 16930-99-7) is an ester with applications in the flavor and

fragrance industry.[1] Its chemical formula is C11H20O2, and it is also known by other names

such as 2-butenoic acid, heptyl ester and heptyl 2-butenoate.[2][3] Due to the limited

availability of a complete SDS, this document serves to consolidate the known properties of

heptyl crotonate and to outline essential safety workflows for its handling in a laboratory

setting.

Physicochemical Properties
The following table summarizes the available quantitative data for heptyl crotonate. It is

important to note that some of these values are estimated.
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Property Value Source

Molecular Formula C11H20O2 Alfa Chemistry, FlavScents

Molecular Weight 184.28 g/mol Alfa Chemistry

CAS Number 16930-99-7 Alfa Chemistry, FlavScents

Appearance
Colorless to pale yellow clear

liquid (estimated)

The Good Scents Company,

FlavScents

Assay
95.00 to 100.00% (sum of

isomers)

The Good Scents Company,

FlavScents

Boiling Point
229.00 to 231.00 °C @ 760.00

mm Hg

The Good Scents Company,

FlavScents

235.7°C at 760 mmHg Alfa Chemistry

Flash Point 222.00 °F (105.56 °C) TCC
The Good Scents Company,

FlavScents

106.1°C Alfa Chemistry

Vapor Pressure
0.049000 mmHg @ 25.00 °C

(estimated)

The Good Scents Company,

FlavScents

Density 0.889 g/cm³ Alfa Chemistry

logP (o/w) 4.354 (estimated)
The Good Scents Company,

FlavScents

Solubility

Soluble in alcohol; water,

16.97 mg/L @ 25 °C

(estimated)

The Good Scents Company,

FlavScents

Hazard and Safety Information
A comprehensive GHS classification, including hazard statements, pictograms, and

precautionary statements for heptyl crotonate, is not available from the searched sources.

Similarly, detailed toxicological, ecological, and regulatory information could not be found. In
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the absence of such data, it is prudent to treat heptyl crotonate as a potentially hazardous

substance.[4][5][6]

Experimental Protocols and Workflows
Given the lack of specific safety data for heptyl crotonate, the following sections detail

generalized experimental workflows and safety procedures applicable to handling chemicals

with unknown hazards.

When handling a chemical with incomplete safety information, a systematic approach to safety

is crucial. The following diagram illustrates a general workflow for laboratory personnel.
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Preparation Phase

Handling Phase

Post-Handling Phase

Assess Potential Hazards
(Assume toxicity)

Review Experimental Protocols

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Minimize Exposure
(Avoid inhalation, skin contact)

Properly Label All Containers

Decontaminate Work Area

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

General laboratory safety workflow for handling chemicals with unknown hazards.
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In the event of an accidental exposure to a chemical with unknown toxicity, immediate and

appropriate first aid is critical. The following diagram outlines a general first-aid response

workflow.

Exposure Event

Immediate Response

Medical Attention

Chemical Exposure Occurs

Remove from Source of Exposure

Remove Contaminated Clothing

Flush Affected Area with Water
(Eyes: 15 mins, Skin: 15 mins)

Seek Immediate Medical Attention

Provide Chemical Information
(if available)

Click to download full resolution via product page

General first-aid response workflow for chemical exposure.

Key First-Aid Procedures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[8][9]

Inhalation: Move the person to fresh air. If breathing has stopped, perform artificial

respiration. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.

Personal Protective Equipment (PPE)
When handling heptyl crotonate or any chemical with unknown hazards, appropriate PPE is

mandatory. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.[10]

Hand Protection: Chemically resistant gloves. The specific glove material should be selected

based on a risk assessment of potential exposure.

Body Protection: A laboratory coat, long pants, and closed-toe shoes.[11]

Handling and Storage
Handling: All work with heptyl crotonate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[5][11] Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mist.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials.

Conclusion
While heptyl crotonate has applications in specific industries, the lack of a comprehensive

public Safety Data Sheet necessitates a cautious approach to its handling. The information

provided in this guide is intended to supplement, not replace, established laboratory safety
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protocols and professional judgment. Researchers and all other personnel must adhere to

prudent laboratory practices and conduct a thorough risk assessment before using this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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